1-(2-ethyl-1,3-oxazol-4-yl)methanamine dihydrochloride
Overview
Description
1-(2-ethyl-1,3-oxazol-4-yl)methanamine dihydrochloride, commonly referred to as EOMD, is a synthetic compound that has been studied extensively in recent years due to its potential applications in biomedical research. It is an organic compound that is composed of two nitrogen atoms, two oxygen atoms, and a single carbon atom, with a molecular weight of 185.6 g/mol. EOMD is a water-soluble compound and has a melting point of 127-128 °C.
Mechanism of Action
The exact mechanism of action of EOMD is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine, which can have a variety of effects on the body, depending on the concentration and location of the enzyme.
Biochemical and Physiological Effects
EOMD has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase the level of the neurotransmitter acetylcholine in the brain, which can lead to an increase in alertness and focus. In addition, it has been shown to have anticonvulsant effects in animal models, as well as to reduce inflammation and pain in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EOMD in laboratory experiments is that it is a relatively inexpensive and easily accessible compound. In addition, it is relatively safe to use and has a low toxicity. However, one of the main limitations of using EOMD is that it is not very stable in solution, and it can degrade quickly when exposed to light or air.
Future Directions
There are a variety of potential future directions for research involving EOMD. One potential area of research is the development of more efficient methods for synthesizing the compound. In addition, further research could be done to explore the potential therapeutic applications of the compound, such as its use as an anticonvulsant or anti-inflammatory agent. Additionally, further research could be done to explore the potential biochemical and physiological effects of the compound, as well as its potential mechanism of action. Finally, further research could be done to explore the potential toxicological effects of the compound, as well as its potential interactions with other compounds.
Synthesis Methods
EOMD can be synthesized using a variety of methods, including the reaction of 1-ethyl-2-oxazoline with methanamine dihydrochloride. This reaction is typically carried out in an aqueous solution at room temperature, and the reaction is usually complete within a few hours. The product is then purified by recrystallization.
Scientific Research Applications
EOMD has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as 2-methyl-1,3-oxazol-4-ylmethanamine dihydrochloride, and as a catalyst for a variety of chemical reactions. In addition, it has been used in the study of the mechanism of action of various drugs, as well as in the study of the biochemical and physiological effects of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-ethyl-1,3-oxazol-4-yl)methanamine dihydrochloride involves the reaction of 2-ethyl-4-formyl-1,3-oxazole with methylamine followed by reduction of the resulting imine to the corresponding amine. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-ethyl-4-formyl-1,3-oxazole", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-ethyl-4-formyl-1,3-oxazole with excess methylamine in ethanol at reflux temperature to form the imine intermediate.", "Step 2: Reduce the imine intermediate with sodium borohydride in ethanol to form the corresponding amine.", "Step 3: React the amine with hydrochloric acid in ethanol to form the dihydrochloride salt of 1-(2-ethyl-1,3-oxazol-4-yl)methanamine." ] } | |
CAS RN |
2763780-42-1 |
Product Name |
1-(2-ethyl-1,3-oxazol-4-yl)methanamine dihydrochloride |
Molecular Formula |
C6H12Cl2N2O |
Molecular Weight |
199.1 |
Purity |
95 |
Origin of Product |
United States |
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